Cas no 5446-67-3 (5,6,11,12-Naphthacenetetrone,5a,11a-dihydro-)
5446-67-3 structure
Product Name:5,6,11,12-Naphthacenetetrone,5a,11a-dihydro-
5,6,11,12-Naphthacenetetrone,5a,11a-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 5,6,11,12-Naphthacenetetrone,5a,11a-dihydro-
- 5a,11a-dihydrotetracene-5,6,11,12-tetrone
- 15.16-Dihydro-naphthacendichinon-(9.10,11.12)
- 5,6,11,12-naphthacenetetrone,5a,11a-dihydro
- 5,6,11,12-Tetraoxo-5,5a,6,11,11a,12-hexahydro-naphthacen
- 5a,11a-Dihydro-naphthacen-5,6,11,12-tetraon
- 5a,11a-dihydro-naphthacene-5,6,11,12-tetraone
- 9.10.11.12-Tetraoxo-9.10.11.12.15.16-hexahydro-naphthacen
- 9.10.11.12-Tetraoxo-naphthacen-hexahydrid-(9.10.11.12.15.16)
- Naphthacendichinon-dihydrid
- DTXSID50280532
- 5446-67-3
- NSC-17351
- AKOS005445955
- NSC17351
- Oprea1_260093
-
- Inchi： 1S/C18H10O4/c19-15-9-5-1-2-6-10(9)16(20)14-13(15)17(21)11-7-3-4-8-12(11)18(14)22/h1-8,13-14H
- InChI Key： QLQNVANYCBGLKC-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(C2C(C3C=CC=CC=3C(C21)=O)=O)=O
Computed Properties
- Exact Mass: 290.05800
- Monoisotopic Mass: 290.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.422
- Boiling Point: 548.1°C at 760 mmHg
- Flash Point: 242°C
- Refractive Index: 1.661
- PSA: 68.28000
- LogP: 2.37720
5,6,11,12-Naphthacenetetrone,5a,11a-dihydro- Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
5,6,11,12-Naphthacenetetrone,5a,11a-dihydro- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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